Cas no 6807-17-6 (4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol)

• Product Name: 4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol
• CAS No: 6807-17-6
• Molecular Formula: C₁₈H₂₂O₂
• Molecular Weight: 270.3661
• MDL: MFCD00020176
• CID: 820970
• PubChem ID: 87558093

4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol Properties

Names and Identifiers

• 4,4’-(1,3-Dimethylbutylidene)diphenol
• 4,4'-(1,3-Dimethylbutylidene)diphenol
• 4,4'-(4-Methylpentane-2,2-diyl)diphenol
• 4-[2-(4-hydroxyphenyl)-4-methylpentan-2-yl]phenol
• DSSTox_CID_9282
• 2,2-Bis(4-hydroxyphenyl)-4-methylpentane
• 4,4'-(1,3-Dimethylbutylidene)bisphenol
• Bis MIBK
• BisP-MIBK
• NSC 73727
• Phenol, 4,4'-(1,3-dimethylbutylidene)bis-
• J1B7N5N4M7
• 2,2-bis(4'-hydroxyphenyl)-4-methylpentane
• DSSTox_RID_78747
• DSSTox_GSID_29282
• NSC73727

• MDL： MFCD00020176
• InChIKey： VHLLJTHDWPAQEM-UHFFFAOYSA-N
• Inchi： 1S/C18H22O2/c1-13(2)12-18(3,14-4-8-16(19)9-5-14)15-6-10-17(20)11-7-15/h4-11,13,19-20H,12H2,1-3H3
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])O[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 270.16200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 20
• Complexity: 262
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 4.44990
• PSA: 40.46000
• Melting Point: 153.0 to 157.0 deg-C
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• Density: 1.083±0.06 g/cm3 (20 ºC 760 Torr),

4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol Security Information

• Symbol:
• Safety Instruction： 53-45-60-61
• Risk Phrases：R60; R36; R50/53
• Dangerous goods sign：
• Hazardous Material transportation number：3077
• Hazard Statement： H319-H360-H410
• Warning Statement： P201-P202-P264-P273-P280-P305+P351+P338+P337+P313-P308+P313-P391-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 60-36-50/53
• HazardClass：9

4-2-(4-Hydroxyphenyl)-4-methylpentan-2-ylphenol Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols